{[4-(2-Methoxyethyl)tetrahydro-2H-pyran-4-YL]-methyl}amine
Overview
Description
“{[4-(2-Methoxyethyl)tetrahydro-2H-pyran-4-YL]-methyl}amine” is a chemical compound with the molecular formula C9H19NO2 and a molecular weight of 173.25 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: COCCC1 (CCOCC1)CN .Scientific Research Applications
Organic Synthesis
“{[4-(2-Methoxyethyl)tetrahydro-2H-pyran-4-YL]-methyl}amine” is primarily used in organic synthesis . It plays a crucial role in various reactions, particularly in the reduction of oxidized sugars and aldehydes .
Construction of Amide Bonds
The amine group in “this compound” exhibits nucleophilic properties, which are often utilized to construct amide bonds . This is a common strategy in drug chemistry and organic synthesis .
Linker in Bioactive Molecules
“this compound” can serve as a linker to connect the molecular skeleton to bioactive structures . This is particularly useful in the design and synthesis of new pharmaceuticals .
Fine Chemicals
This compound is a basic organic chemical raw material and high-quality fuel . It finds applications in the fine chemicals industry .
Plastics Industry
“this compound” is used in the plastics industry . Its unique properties can enhance the performance of certain plastic materials .
Pesticide and Pharmaceutical Raw Material
It is also an important raw material for pesticides and pharmaceuticals . Its versatile structure allows it to be incorporated into a wide range of compounds .
properties
IUPAC Name |
[4-(2-methoxyethyl)oxan-4-yl]methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2/c1-11-5-2-9(8-10)3-6-12-7-4-9/h2-8,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASAQIHMTUYVBOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC1(CCOCC1)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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